Cas no 100173-92-0 (N,N,N'',N''-Tetrabutyldiethylenetriamine)

N,N,N'',N''-Tetrabutyldiethylenetriamine is a tertiary amine compound featuring a diethylenetriamine backbone with butyl substituents on all nitrogen atoms. Its structure imparts strong chelating and nucleophilic properties, making it useful in coordination chemistry and as a ligand in catalytic systems. The butyl groups enhance solubility in organic solvents while maintaining reactivity, facilitating applications in polymer synthesis, crosslinking agents, and metal ion complexation. The compound's stability and selectivity in binding transition metals are advantageous for specialized industrial and research applications. Its balanced basicity and steric hindrance contribute to controlled reaction kinetics in synthetic processes.
N,N,N'',N''-Tetrabutyldiethylenetriamine structure
100173-92-0 structure
Product Name:N,N,N'',N''-Tetrabutyldiethylenetriamine
CAS No:100173-92-0
MF:C20H45N3
MW:327.591405630112
CID:890049
PubChem ID:87577569
Update Time:2025-05-19

N,N,N'',N''-Tetrabutyldiethylenetriamine Chemical and Physical Properties

Names and Identifiers

    • BIS[2-(DIBUTYLAMINO)ETHYL]AMINE
    • N,N,N'',N''-Tetrabutyldiethylenetriamine
    • 1,2-Ethanediamine,N,N-dibutyl-N'-[2-(dibutylamino)ethyl]
    • N,N,N'',N''-tetra(n-butyl)diethylenetriamine
    • 1,1,7,7-Tetrabutyldiethylenetriamine
    • BIS[2-(DI-N-BUTYLAMINO)ETHYL]AMINE
    • N,N,N',N'-TETRA-N-BUTYLDIETHYLENETRIAMINE
    • N,N,N'',N''-TETRA-N-BUTYLDIETHYLENETRIAMINE
    • N1,N1-Dibutyl-N2-[2-(dibutylamino)ethyl]-1,2-ethanediamine
    • N,N,N,N-Tetrabutyldiethylenetriamine
    • N~1~,N~1~-Dibutyl-N~2~-[2-(dibutylamino)ethyl]ethane-1,2-diamine
    • MFCD02093504
    • DIBUTYL(2-{[2-(DIBUTYLAMINO)ETHYL]AMINO}ETHYL)AMINE
    • N',N'-dibutyl-N-[2-(dibutylamino)ethyl]ethane-1,2-diamine
    • BS-19009
    • DTXSID70591011
    • T1843
    • SCHEMBL1086951
    • CS-0207717
    • LLHVBJQIWZHCCV-UHFFFAOYSA-N
    • N1,N1-Dibutyl-N2-(2-(dibutylamino)ethyl)ethane-1,2-diamine
    • D92533
    • N,N,N',N'-tetrabutyldiethylenetriamine
    • 1,2-Ethanediamine, N1,N1-dibutyl-N2-[2-(dibutylamino)ethyl]-
    • 100173-92-0
    • N,N,N'''',N''''-Tetrabutyldiethylenetriamine
    • MDL: MFCD02093504
    • Inchi: 1S/C20H45N3/c1-5-9-15-22(16-10-6-2)19-13-21-14-20-23(17-11-7-3)18-12-8-4/h21H,5-20H2,1-4H3
    • InChI Key: LLHVBJQIWZHCCV-UHFFFAOYSA-N
    • SMILES: N(CCCC)(CCCC)CCNCCN(CCCC)CCCC

Computed Properties

  • Exact Mass: 327.36100
  • Monoisotopic Mass: 327.361348448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 0.857±0.06 g/cm3 (20 ºC 760 Torr),
  • Refractive Index: 1.4520 to 1.4550
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
  • PSA: 18.51000
  • LogP: 4.77130

N,N,N'',N''-Tetrabutyldiethylenetriamine Security Information

N,N,N'',N''-Tetrabutyldiethylenetriamine Pricemore >>

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N,N,N'',N''-Tetrabutyldiethylenetriamine Production Method

Additional information on N,N,N'',N''-Tetrabutyldiethylenetriamine

Introduction to N,N,N'',N''-Tetrabutyldiethylenetriamine (CAS No. 100173-92-0)

N,N,N'',N''-Tetrabutyldiethylenetriamine, a compound with the chemical formula C₁₆H₃₆N₄ and CAS number 100173-92-0, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, often abbreviated as TBDETA, belongs to the class of polyamine derivatives and exhibits unique properties that make it valuable in various industrial and scientific applications.

The structure of N,N,N'',N''-Tetrabutyldiethylenetriamine consists of a central diethylenetriamine backbone, with each terminal nitrogen atom substituted by a butyl group. This structural configuration imparts a high degree of steric hindrance and enhances its solubility in organic solvents, making it an excellent chelating agent and catalyst in chemical synthesis. The butyl groups also contribute to its stability under various environmental conditions, which is crucial for its application in industrial processes.

In recent years, N,N,N'',N''-Tetrabutyldiethylenetriamine has been extensively studied for its potential applications in pharmaceuticals, particularly in the development of novel drug delivery systems. Its ability to form stable complexes with metal ions has opened up new avenues for the design of targeted therapies. For instance, researchers have explored its use as a ligand in coordination chemistry to develop metal-based drugs that can selectively target cancer cells. The chelating properties of TBDETA allow it to form stable complexes with transition metals such as platinum, which is a key component in many chemotherapeutic agents.

One of the most promising areas of research involving N,N,N'',N''-Tetrabutyldiethylenetriamine is its role in polymer chemistry. The compound's bifunctional nature makes it an excellent crosslinking agent for the synthesis of polyurethane resins and other polymeric materials. These materials find applications in coatings, adhesives, and elastomers, where high thermal stability and mechanical strength are required. The butyl groups in its structure contribute to the hydrophobicity of the polymer matrix, enhancing its performance in environments where moisture resistance is critical.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of derivatives of N,N,N'',N''-Tetrabutyldiethylenetriamine. Researchers have synthesized various analogs that exhibit enhanced bioavailability and reduced toxicity compared to their parent compound. These derivatives have shown promise in treating neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable. Additionally, TBDETA-based compounds have been investigated for their anti-inflammatory properties, with some studies suggesting that they can modulate immune responses by interacting with specific cellular targets.

In industrial applications, N,N,N'',N''-Tetrabutyldiethylenetriamine serves as an effective corrosion inhibitor due to its ability to form protective films on metal surfaces. This property makes it particularly useful in oil refining and petrochemical industries, where it helps prevent corrosion in pipelines and storage tanks. Furthermore, its role as a catalyst in organic synthesis has led to its use in the production of fine chemicals and agrochemicals. The compound's efficiency in facilitating reactions such as hydrogenation and alkylation has made it a staple in many chemical manufacturing processes.

The environmental impact of using N,N,N'',N''-Tetrabutyldiethylenetriamine has also been a subject of interest. Studies have shown that while it is effective in various applications, its biodegradability remains a concern. However, researchers are actively working on developing environmentally friendly derivatives that retain its beneficial properties while minimizing ecological harm. These efforts are part of a broader trend towards sustainable chemistry, where compounds are designed to be both efficient and environmentally responsible.

The future prospects for N,N,N'',N''-Tetrabutyldiethylenetriamine are bright, with ongoing research uncovering new applications and improving existing ones. As our understanding of its chemical properties grows, so does its potential to contribute to advancements in medicine, materials science, and industrial chemistry. The compound's versatility makes it a valuable tool for scientists and engineers alike, driving innovation across multiple sectors.

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